Cas no 104007-44-5 (3-phenylquinoxaline-6-carboxylic Acid)
104007-44-5 structure
Product Name:3-phenylquinoxaline-6-carboxylic Acid
CAS No:104007-44-5
MF:C15H10N2O2
MW:250.252103328705
CID:1140424
PubChem ID:343552
Update Time:2025-04-20
3-phenylquinoxaline-6-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-phenylquinoxaline-6-carboxylic Acid
- 6-Quinoxalinecarboxylic acid, 3-phenyl-
- NSC383233
- ACMC-20m6sw
- AC1Q5TTS
- SureCN397896
- AC1L7YL8
- CHEMBL69931
- CTK0G6664
- 6-Quinoxalinecarboxylic acid, 3-phenyl-; NSC383233; ACMC-20m6sw; AC1Q5TTS; SureCN397896; AC1L7YL8; CHEMBL69931; CTK0G6664;
- NSC-383233
- DTXSID90321897
- SCHEMBL397896
- 104007-44-5
-
- Inchi: 1S/C15H10N2O2/c18-15(19)11-6-7-12-13(8-11)17-14(9-16-12)10-4-2-1-3-5-10/h1-9H,(H,18,19)
- InChI Key: XKRNBOKUBHFPAA-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2C(C=1)=NC(=CN=2)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 250.0743
- Monoisotopic Mass: 250.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 63.1Ų
Experimental Properties
- PSA: 63.08
- LogP: 2.99500
3-phenylquinoxaline-6-carboxylic Acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
104007-44-5 (3-phenylquinoxaline-6-carboxylic Acid) Related Products
- 904818-46-8(2-NAPHTHALEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID)
- 162135-93-5(3-Phenylquinoxaline-5-carboxylic acid)
- 32387-96-5(2,3-diphenylquinoxaline-6-carboxylic acid)
- 904813-44-1(2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID)
- 90833-20-8(2,3-Diphenylquinoxaline-5-carboxylic acid)
- 688801-18-5(3-NAPHTHALEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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